Cas no 367501-41-5 (5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLIC Acid)

• Product Name: 5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLIC Acid
• CAS No: 367501-41-5
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• MDL: MFCD10688267
• CID: 853802
• PubChem ID: 22394446
• Update Time: 2025-11-02

5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLIC Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-(methylsulfonyl)-
• 5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLIC ACID
• 5-(methylsulfonyl)-1H-indole-2-carboxylicacid
• AT24395
• DTXSID80625417
• OMDMAZNVKWBUDD-UHFFFAOYSA-N
• 367501-41-5
• MFCD10688267
• 5-methylsulfonyl-1H-indole-2-carboxylic acid
• AKOS015852540
• DB-139227
• SCHEMBL2925943
• CS-0323344
• 5-(Methanesulfonyl)-1H-indole-2-carboxylic acid
• FS-5362
• 5-(methylsulfonyl)-1H-indole-2-carboxylic acid
• 5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLIC Acid

• MDL： MFCD10688267
• Inchi： 1S/C10H9NO4S/c1-16(14,15)7-2-3-8-6(4-7)5-9(11-8)10(12)13/h2-5,11H,1H3,(H,12,13)
• InChI Key： OMDMAZNVKWBUDD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=C(C(=O)O)N2)C=1)(=O)=O

Computed Properties

• Exact Mass: 239.02527
• Monoisotopic Mass: 239.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• PSA: 87.23

5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLIC Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLIC Acid

Exploring the Versatile Applications and Properties of 5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLIC Acid (CAS No. 367501-41-5)

5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLIC Acid, with the CAS number 367501-41-5, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique indole core structure and methanesulfonyl and carboxylic acid functional groups, exhibits a range of intriguing chemical and biological properties. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of 5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLIC Acid makes it a valuable intermediate in the synthesis of more complex molecules. The indole scaffold is a common motif in many biologically active compounds, and the addition of the methanesulfonyl and carboxylic acid groups enhances its reactivity and versatility. This compound is often utilized in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory conditions, which are currently hot topics in medical research.

One of the most compelling aspects of 5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLIC Acid is its role in the design of enzyme inhibitors. Enzymes such as cyclooxygenase (COX) and phosphodiesterase (PDE) are critical targets for treating conditions like chronic pain and neurodegenerative diseases. The structural features of this compound allow it to interact with these enzymes, making it a promising candidate for further study. Recent trends in drug development emphasize the need for small molecule inhibitors, and this compound fits well within this paradigm.

In addition to its pharmaceutical applications, 5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLIC Acid is also explored in material science. Its ability to form stable complexes with metals and other organic molecules opens up possibilities for creating advanced materials with unique electronic or optical properties. Researchers are investigating its potential in organic electronics and catalysis, areas that are rapidly growing due to the demand for sustainable and efficient technologies.

The synthesis of 5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLIC Acid typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include the introduction of the methanesulfonyl group and the formation of the carboxylic acid moiety. Optimizing these synthetic routes is a focus of current research, as it can lead to more cost-effective and scalable production methods. Green chemistry principles are increasingly being applied to these processes, aligning with the global push toward sustainable chemistry.

From a commercial perspective, the demand for 5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLIC Acid is expected to rise, driven by its applications in drug discovery and material science. Suppliers and manufacturers are expanding their portfolios to include this compound, catering to the needs of academic and industrial researchers. Quality control and purity are critical factors, as they directly impact the compound's performance in downstream applications. Analytical techniques such as HPLC and NMR are commonly employed to ensure the highest standards.

For researchers looking to explore the potential of 5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLIC Acid, it is essential to consider its physicochemical properties. The compound is typically a solid at room temperature, with moderate solubility in polar organic solvents. Understanding its stability under various conditions is crucial for handling and storage. Safety data sheets (SDS) provide detailed information on its handling, though it is generally considered safe for laboratory use when proper precautions are followed.

In conclusion, 5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLIC Acid (CAS No. 367501-41-5) is a compound of significant interest across multiple scientific disciplines. Its unique structural features and versatile applications make it a valuable tool in medicinal chemistry, material science, and beyond. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is likely to grow. Keeping abreast of the latest developments and synthetic methodologies will be key for professionals working with this compound.